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Compound of Interest

Compound Name: 2-Ethoxy-3-methoxybenzamide

Cat. No.: B15229805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethoxy-3-methoxybenzamide is a substituted aromatic amide. While specific research on

this compound is limited, its structural motifs—a benzamide core with ethoxy and methoxy

substitutions—are present in a variety of biologically active molecules. This guide provides a

technical overview of its chemical properties, a plausible synthetic route, and its potential

biological significance based on the activities of structurally related compounds. The

information herein is intended to serve as a foundational resource for researchers interested in

exploring the potential of this and similar molecules in drug discovery and development.

IUPAC Name: 2-Ethoxy-3-methoxybenzamide

Physicochemical Properties
Precise experimental data for 2-ethoxy-3-methoxybenzamide is not extensively available in

public literature. The following table summarizes estimated and known properties of the parent

compound, benzamide, and related substituted benzamides to provide a comparative

reference.
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Property Benzamide
2-
Methoxybenza
mide

3-
Methoxybenza
mide

2-Ethoxy-3-
methoxybenza
mide
(Predicted)

Molecular

Formula
C₇H₇NO C₈H₉NO₂[1][2] C₈H₉NO₂[3] C₁₀H₁₃NO₃

Molar Mass 121.14 g/mol [4]
151.16 g/mol [1]

[2]
151.16 g/mol [3] 195.21 g/mol

Appearance White solid[4]

White or pale-

colored

powder[5]

-
Likely a white to

off-white solid

Melting Point 127-130 °C[4] - -
Predicted to be

in a similar range

Boiling Point 288 °C[4] - - > 290 °C

Solubility

Slightly soluble in

water; soluble in

many organic

solvents.[4]

Soluble in water

and other

organic solvents.

[5]

-

Predicted to

have low

aqueous

solubility, but

soluble in

organic solvents

like ethanol,

DMSO, and

DMF.

pKa (Acidity) ~13 (in H₂O)[4] - -
Similar to other

benzamides

Synthesis Protocol
The synthesis of 2-ethoxy-3-methoxybenzamide can be envisioned as a two-step process

starting from a commercially available precursor, 2-hydroxy-3-methoxybenzoic acid. The

following is a detailed, hypothetical experimental protocol.
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Step 1: Ethoxylation of 2-hydroxy-3-methoxybenzoic acid to form 2-ethoxy-3-methoxybenzoic

acid.

Materials: 2-hydroxy-3-methoxybenzoic acid, diethyl sulfate, potassium carbonate (K₂CO₃),

acetone, hydrochloric acid (HCl), ethyl acetate, brine.

Procedure:

To a solution of 2-hydroxy-3-methoxybenzoic acid (1 equivalent) in acetone, add

anhydrous potassium carbonate (3 equivalents).

Stir the mixture at room temperature for 30 minutes.

Add diethyl sulfate (1.5 equivalents) dropwise to the reaction mixture.

Reflux the reaction mixture for 12-18 hours, monitoring the progress by thin-layer

chromatography (TLC).

After completion, filter the reaction mixture to remove potassium carbonate.

Evaporate the solvent under reduced pressure.

Dissolve the residue in ethyl acetate and wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate to yield crude 2-

ethoxy-3-methoxybenzoic acid.

Purify the crude product by recrystallization or column chromatography.

Step 2: Amidation of 2-ethoxy-3-methoxybenzoic acid to form 2-ethoxy-3-methoxybenzamide.

Materials: 2-ethoxy-3-methoxybenzoic acid, thionyl chloride (SOCl₂), dichloromethane

(DCM), aqueous ammonia (NH₄OH), sodium bicarbonate (NaHCO₃).

Procedure:

Dissolve 2-ethoxy-3-methoxybenzoic acid (1 equivalent) in dry dichloromethane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15229805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15229805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add thionyl chloride (1.2 equivalents) dropwise at 0 °C.

Stir the reaction mixture at room temperature for 2-4 hours until the evolution of gas

ceases.

Remove the solvent and excess thionyl chloride under reduced pressure to obtain the

crude acid chloride.

Dissolve the crude acid chloride in dry dichloromethane and add it dropwise to a stirred

solution of concentrated aqueous ammonia (excess) at 0 °C.

Stir the reaction mixture for 1-2 hours at room temperature.

Separate the organic layer and wash it with saturated sodium bicarbonate solution and

brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure to yield crude 2-ethoxy-3-methoxybenzamide.

Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Potential Biological Activity and Signaling Pathway
Benzamide derivatives are known to exhibit a wide range of pharmacological activities,

including anti-inflammatory, analgesic, and antimicrobial effects.[5] Furthermore, compounds

with similar substitution patterns have shown specific biological activities. For instance, 2-

ethoxy-4-(methoxymethyl)benzamide derivatives have been identified as potent and selective

inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), a key negative regulator of insulin

signaling, making them potential therapeutic agents for type 2 diabetes.[6]

Based on this precedent, it is plausible that 2-ethoxy-3-methoxybenzamide could also

interact with key signaling pathways. A hypothetical mechanism of action could involve the

inhibition of a phosphatase like PTP1B, leading to the enhancement of insulin signaling.

Hypothetical Experimental Workflow for Biological
Screening
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Caption: A potential experimental workflow for the synthesis and biological evaluation of 2-
ethoxy-3-methoxybenzamide.

Hypothesized Signaling Pathway: Enhancement of
Insulin Signaling via PTP1B Inhibition
The following diagram illustrates the hypothesized mechanism where 2-ethoxy-3-
methoxybenzamide inhibits PTP1B, leading to the potentiation of the insulin signaling

cascade.
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Caption: Hypothesized signaling pathway of 2-ethoxy-3-methoxybenzamide as a PTP1B

inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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